3-[(3-Chlorophenyl)methyl]pyrrolidin-3-ol hydrochloride

• IUPAC Name: 3-[(3-chlorophenyl)methyl]pyrrolidin-3-ol;hydrochloride
• InChI: InChI=1S/C11H14ClNO.ClH/c12-10-3-1-2-9(6-10)7-11(14)4-5-13-8-11;/h1-3,6,13-14H,4-5,7-8H2;1H
• InChI Key: KQMZIIUTPQWUHU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(CC2=CC(=CC=C2)Cl)O.Cl
• Molecular Formula: C11H15Cl2NO
• Molecular Weight: 248.15 g/mol
• CAS RN: 1427378-96-8

Description

3-[(3-Chlorophenyl)methyl]pyrrolidin-3-ol hydrochloride, also known as 3-Chlorophenylmethylpyrrolidinium chloride, is an organic compound that has a wide range of uses in scientific research and in the laboratory. It is a white crystalline solid that has a melting point of 105-106 °C and a boiling point of 230-232 °C. 3-Chlorophenylmethylpyrrolidinium chloride is soluble in water and organic solvents, making it an ideal compound for use in laboratory experiments.

Scientific Research Applications

Structural and Conformational Analysis

• The chlorophenyl and thiophene rings in related compounds, such as methyl 1-(4-chlorophenyl)-5-oxo-3β-(2-thienyl)-2a-pyrrolidine-acetate, have been studied for their planar structures, with the pyrrolidine ring adopting a conformation between envelope and half-chair. These studies explore the molecular flexibility and interactions within crystal structures, which are stabilized by van der Waals forces (Sivakumar et al., 1995). Similarly, in compounds like 4′-(2-Chloro­phenyl)-2,3-di­hydro-1′-methyl-3′-nitro­spiro­[1H-indole-3,2′-pyrrolidin]-2-one, the structure involves a spiro junction connecting planar ox­indole and pyrrolidine rings, with intermolecular hydrogen bonds stabilizing the crystal structure (Sampath et al., 2004).

Synthetic Applications and Reactivity

• The synthesis of 5-methoxylated 3-pyrrolin-2-ones from chlorinated pyrrolidin-2-ones highlights the utility of these compounds in preparing adducts for agrochemicals or medicinal compounds. This demonstrates the potential use of 3-[(3-Chlorophenyl)methyl]pyrrolidin-3-ol hydrochloride in synthetic chemistry and its relevance in the development of pharmaceuticals (Ghelfi et al., 2003). The compound methyl 2-(4-chlorophenyl)-7a-((4-chlorophenyl)carbamothioyl)-1-oxo-5,5-diphenyl-3-thioxo-hexahydro-1H-pyrrolo[1,2-e]imidazole-6-carboxylate, for example, is synthesized to explore its structural characterization and its potential antimicrobial activity, indicating the relevance of such compounds in medicinal chemistry (Nural et al., 2018).

Biological Interactions and Applications

• Some compounds similar to this compound act as irreversible inhibitors of monoamine oxidase B (MAO B) in mitochondria of rat liver. The metabolism and inhibition process of these compounds offer insights into their potential therapeutic applications and mechanism of action, relevant for neurodegenerative diseases (Williams & Lawson, 1998).

Miscellaneous Applications

• Research on compounds like 3-Methylthiophene and 1-methyl-3-(pyrrol-1-ylmethyl)pyridinium perchlorate, related to the compound of interest, focuses on forming electronically conducting ionomer films. These studies highlight the potential applications of such compounds in creating advanced materials with specific electronic and ionic conductivities, relevant for electronic devices and sensors (Qi & Pickup, 1993).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .